Cas no 1702064-56-9 (3-(2,3-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2,3-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1702064-56-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5913548
• PubChem ID: 165881192
• Update Time: 2025-08-04

3-(2,3-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1852475
• 1702064-56-9

• Inchi： 1S/C13H19NO2/c1-13(2)10(12(13)14)8-6-5-7-9(15-3)11(8)16-4/h5-7,10,12H,14H2,1-4H3
• InChI Key： WGBYAXHANMJVIM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1C(C1(C)C)N)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(2,3-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine

3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine: An Emerging Compound in Medicinal Chemistry

3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1702064-56-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropane ring and substituted phenyl group, offers a promising scaffold for the development of new drugs targeting various diseases.

The cyclopropane ring in 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine imparts significant steric and electronic properties that can influence its biological activity. The presence of the dimethoxyphenyl group further enhances its pharmacological profile by modulating its interactions with biological targets. Recent studies have highlighted the importance of these structural elements in optimizing the compound's efficacy and selectivity.

In the realm of medicinal chemistry, 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its role as a serotonin receptor modulator. Serotonin receptors are involved in a wide range of physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate these receptors have the potential to treat various neurological and psychiatric disorders.

A recent study published in the Journal of Medicinal Chemistry explored the binding affinity and selectivity of 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine for serotonin receptors. The results indicated that this compound exhibits high affinity for the 5-HT_1A receptor subtype, which is known to play a crucial role in anxiety and depression. This finding suggests that 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine could be a valuable candidate for further development as an anxiolytic or antidepressant agent.

Beyond its potential as a serotonin receptor modulator, 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have investigated its effects on neuroinflammation, a condition associated with various neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to reduce inflammatory markers in vitro suggests that it may have neuroprotective properties.

The pharmacokinetic properties of 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine are another important aspect of its evaluation as a potential drug candidate. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to ensure that it can effectively reach its target sites in the body. Studies have shown that this compound has favorable ADME characteristics, making it suitable for further preclinical and clinical development.

In addition to its therapeutic potential, 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine has also been studied for its synthetic accessibility. The ability to synthesize this compound efficiently and cost-effectively is crucial for advancing it through the drug discovery pipeline. Recent advancements in synthetic chemistry have led to the development of novel routes for the preparation of this compound, which could facilitate large-scale production if it progresses to clinical trials.

The safety profile of 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine is another critical factor in its evaluation as a drug candidate. Preclinical studies have assessed its toxicity and side effects in animal models. To date, these studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further research is needed to fully understand its safety profile in humans.

In conclusion, 3-(2,3-Dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1702064-56-9) represents an exciting opportunity in medicinal chemistry due to its unique structural features and promising therapeutic applications. Its potential as a serotonin receptor modulator and neuroprotective agent makes it a valuable candidate for further investigation and development. As research continues to uncover more about this compound's properties and mechanisms of action, it may pave the way for new treatments for various neurological and psychiatric disorders.